Cas no 476434-81-8 (N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide)

• Product Name: N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide
• CAS No: 476434-81-8
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 5765095
• PubChem ID: 18553350
• Update Time: 2025-05-27

N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide
• 476434-81-8
• N-[[4-(4-ethoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• AKOS024580212
• Oprea1_871849
• F0528-0431
• N-((4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• Benzamide, N-[[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-4-methoxy-

• Inchi： 1S/C22H26N4O3S/c1-4-14-30-22-25-24-20(26(22)17-8-12-19(13-9-17)29-5-2)15-23-21(27)16-6-10-18(28-3)11-7-16/h6-13H,4-5,14-15H2,1-3H3,(H,23,27)
• InChI Key： JXKJPSOFMBRDBB-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CNC(C2C=CC(=CC=2)OC)=O)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 426.17256188g/mol
• Monoisotopic Mass: 426.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.92±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide

Comprehensive Overview of N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide (CAS No. 476434-81-8)

The compound N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide, identified by its CAS No. 476434-81-8, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the 1,2,4-triazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The presence of both ethoxy and methoxy functional groups, along with a propylsulfanyl moiety, contributes to its distinct chemical properties and potential utility in various research fields.

In recent years, the scientific community has shown growing interest in 1,2,4-triazole-based compounds due to their versatility and efficacy in drug discovery. The N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide structure is particularly intriguing because of its potential interactions with biological targets. Researchers are exploring its role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating metabolic disorders or inflammatory conditions. The compound's lipophilic nature, attributed to the propylsulfanyl group, may enhance its membrane permeability, a critical factor in drug development.

The synthesis of CAS No. 476434-81-8 involves multi-step organic reactions, including the formation of the 1,2,4-triazole core and subsequent functionalization with 4-ethoxyphenyl and 4-methoxybenzamide groups. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From an industrial perspective, N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide has garnered attention for its potential use in crop protection and pesticide formulation. The triazole ring is a common motif in agrochemicals due to its stability and ability to disrupt pathogenic processes. Farmers and agronomists are increasingly searching for eco-friendly alternatives to traditional pesticides, and this compound's unique properties could position it as a viable candidate for sustainable agriculture.

In the realm of material science, the compound's aromatic and heterocyclic components make it a promising building block for advanced polymers and functional materials. Its ability to form hydrogen bonds and π-π interactions could be leveraged to design materials with tailored mechanical or electronic properties. This aligns with the growing demand for smart materials in industries such as electronics, automotive, and aerospace.

For researchers and professionals seeking detailed information about CAS No. 476434-81-8, it is essential to consult reliable databases and peer-reviewed literature. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for experimental design. Additionally, understanding its toxicity profile and environmental impact is crucial for safe handling and disposal, particularly in large-scale applications.

The rising popularity of computational chemistry and AI-driven drug discovery has also brought attention to compounds like N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide. Virtual screening and molecular docking studies can predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This approach aligns with the broader trend of precision medicine and personalized healthcare, where tailored solutions are developed based on molecular insights.

In conclusion, N-{[4-(4-ethoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide (CAS No. 476434-81-8) represents a fascinating area of research with multifaceted applications. Its structural complexity and functional diversity make it a valuable subject for scientists exploring drug development, agrochemical innovation, and material engineering. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science and industry.